1-methyl-4-phenyl-3-(1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-methyl-4-phenyl-5-[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C22H23F3N4O/c1-27-21(30)29(19-8-3-2-4-9-19)20(26-27)17-10-12-28(13-11-17)15-16-6-5-7-18(14-16)22(23,24)25/h2-9,14,17H,10-13,15H2,1H3
• InChI Key: CFWHUWUBOGIMQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)CC3=CC(=CC=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C22H23F3N4O
• Molecular Weight: 416.4 g/mol

Description

1-methyl-4-phenyl-3-(1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H23F3N4O and its molecular weight is 416.448. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-4-phenyl-3-(1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-4-phenyl-3-(1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organometallic Chemistry and Catalysis

Half-sandwich ruthenium(II) complexes of click-generated 1,2,3-triazole-based organosulfur/-selenium ligands, involving similar triazole structures, have been synthesized and explored for their catalytic oxidation of alcohols and transfer hydrogenation of ketones. These complexes demonstrate the influence of the triazole ligand structure on catalytic efficiency, highlighting the potential of triazole derivatives in organometallic catalysis (Saleem et al., 2013).

Molecular Docking Studies

Benzimidazole derivatives bearing 1,2,4-triazole, closely related to the compound , have been studied for their potential as EGFR inhibitors, crucial for anti-cancer properties. Molecular docking studies have provided insights into the tautomeric properties, conformations, and the mechanism behind their anticancer properties, showcasing the role of triazole derivatives in drug design (Karayel, 2021).

Antimicrobial Activity

Research into novel 1,2,4-triazole derivatives, including antimicrobial activity evaluations, reveals significant antibacterial and antifungal activities, suggesting the potential of these compounds in developing new antimicrobial agents. The structure-activity relationships derived from these studies could inform the design of new triazole-based antimicrobials (Vankadari et al., 2013).